Cas no 121872-94-4 (2'-Chloro-4',5'-difluoroacetophenone)

• Product Name: 2'-Chloro-4',5'-difluoroacetophenone
• CAS No: 121872-94-4
• MF: C₈H₅ClF₂O
• MW: 190.574508428574
• MDL: MFCD00671761
• CID: 63578
• PubChem ID: 2736489
• Update Time: 2025-04-18

2'-Chloro-4',5'-difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4,5-difluorophenyl)ethanone
• 2-Chloro-4,5-Difluoro Acetophenone
• 2'-Chloro-4',5'-difluoroacetophenone
• 2’-Chloro-4’,5’-difluoroacetophenone
• 2′-Chloro-4′,5′-difluoroacetophenone
• 2-CHLORO-4,5-DIFLUOROPHENYLACETOPHENONE
• 2'-chloro-4',5'-difluoroacetophenonedup 21889
• 2-CHLORO-4,5-DIFLUOROPHENYLACETONE
• 2-Chloro-4,5-difluroacetophenone
• Ethanone, 1-(2-chloro-4,5-difluorophenyl)-
• 2-CHLORO-4,5-DIFLUOROACETOPHENONE
• 2'-Chloro-4',5'-difluoroacetophenone97%
• 2 inverted exclamation mark -Chloro-4 inverted exclamation mark pound not5 inverted exclamation mark -difluoroacetophenone
• SCHEMBL3621616
• BNODNMUCMFITCS-UHFFFAOYSA-N
• 1-(2-chloro-4,5-difluorophenyl)ethan-1-one
• DTXSID10371399
• 2/'-Chloro-4/',5/'-difluoroacetophenone
• FT-0642973
• 1-[2-chloranyl-4,5-bis(fluoranyl)phenyl]ethanone
• MFCD00671761
• AMY6229
• AKOS006230385
• A804798
• 121872-94-4
• 1-(2-chloro-4,5-difluoro-phenyl)ethanone
• FS-3966
• EN300-2006495
• 2''-Chloro-4''，5''-difluoroacetophenone
• DB-041634

• MDL： MFCD00671761
• Inchi： 1S/C8H5ClF2O/c1-4(12)5-2-7(10)8(11)3-6(5)9/h2-3H,1H3
• InChI Key： BNODNMUCMFITCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C)=O)F)F

Computed Properties

• Exact Mass: 190.00000
• Monoisotopic Mass: 190
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Transparent yellow liquid
• Density: 1.348
• Melting Point: No data available
• Boiling Point: 211.4 ºC at 760 mmHg
• Flash Point: 81.7 ºC
• Refractive Index: 1.494
• PSA: 17.07000
• LogP: 2.82080

2'-Chloro-4',5'-difluoroacetophenone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides